Cas no 1005670-04-1 (2-Methyl-3-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanehydrazide)

2-Methyl-3-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanehydrazide structure
1005670-04-1 structure
Product Name:2-Methyl-3-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanehydrazide
CAS No:1005670-04-1
MF:C8H13N5O3
MW:227.220520734787
MDL:MFCD04969168
CID:3059122
PubChem ID:17024756
Update Time:2025-04-21

2-Methyl-3-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanehydrazide Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-3-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanehydrazide
    • AKOS B018651
    • ART-CHEM-BB B018651
    • 2-METHYL-3-(5-METHYL-3-NITRO-PYRAZOL-1-YL)-PROPIONIC ACID HYDRAZIDE
    • 1005670-04-1
    • AKOS015922387
    • EN300-229363
    • 2-methyl-3-(5-methyl-3-nitropyrazol-1-yl)propanehydrazide
    • 2-Methyl-3-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanohydrazide
    • CS-0272331
    • BBL039047
    • STK312914
    • AKOS000309381
    • MDL: MFCD04969168
    • Inchi: 1S/C8H13N5O3/c1-5(8(14)10-9)4-12-6(2)3-7(11-12)13(15)16/h3,5H,4,9H2,1-2H3,(H,10,14)
    • InChI Key: SBEMNWTXVUTGGV-UHFFFAOYSA-N
    • SMILES: O=C(C(C)CN1C(C)=CC([N+](=O)[O-])=N1)NN

Computed Properties

  • Exact Mass: 227.10183929Da
  • Monoisotopic Mass: 227.10183929Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 119Ų

2-Methyl-3-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanehydrazide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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Enamine
EN300-229363-5.0g
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EN300-229363-10.0g
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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1005670-04-1 98%
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¥1572 2023-04-17
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